Cas no 2138239-96-8 (rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride)

• Product Name: rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride
• CAS No: 2138239-96-8
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 6429147
• PubChem ID: 165461376
• Update Time: 2025-06-09

rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride
• EN300-728829
• 2138239-96-8

• Inchi： 1S/C9H9FO2S/c10-13(11,12)9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6H2/t8-,9+/m0/s1
• InChI Key： FYDGVDXIYWECJM-DTWKUNHWSA-N
• SMILES： S([C@@H]1C[C@H]1C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 200.03072886g/mol
• Monoisotopic Mass: 200.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride

Professional Introduction to rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride (CAS No. 2138239-96-8)

Rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138239-96-8, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable tool in synthetic chemistry and drug discovery. The presence of a cyclopropane ring fused with a phenyl group, coupled with a sulfonyl fluoride substituent, imparts distinctive reactivity and functionality that has been explored in various cutting-edge studies.

The structure of rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride is characterized by its chiral center, which is crucial for its applications in asymmetric synthesis and the development of enantiomerically pure pharmaceuticals. The cyclopropane ring itself is a key feature, known for its high ring strain and reactivity, which can be harnessed to facilitate various chemical transformations. This compound’s sulfonyl fluoride group further enhances its utility, as sulfonyl fluorides are widely recognized for their ability to participate in nucleophilic substitution reactions, making them versatile intermediates in organic synthesis.

In recent years, there has been a surge in research focused on the applications of this compound in medicinal chemistry. The phenylcyclopropane scaffold has been identified as a promising motif for designing novel therapeutic agents due to its ability to mimic bioactive natural products and exhibit favorable pharmacokinetic properties. Studies have demonstrated that derivatives of rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride can serve as key building blocks in the synthesis of small-molecule drugs targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its role in asymmetric synthesis. The enantiomeric purity of rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride makes it an ideal candidate for constructing chiral molecules with high stereoselectivity. This is particularly important in pharmaceuticals, where the biological activity of a drug can be profoundly influenced by its stereochemistry. Researchers have leveraged this property to develop novel catalysts and reaction protocols that enhance the efficiency of enantioselective transformations, thereby accelerating the discovery and development of new medications.

Moreover, the sulfonyl fluoride functionality has been exploited in various biochemical applications. Sulfonyl fluorides are known to be excellent leaving groups in nucleophilic substitution reactions, which has enabled their use in constructing complex molecular architectures. In addition, they have been employed in the development of probes and inhibitors for studying enzyme mechanisms and protein-protein interactions. The versatility of rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride has made it a valuable asset in these investigations, contributing to advancements in our understanding of biological processes.

The synthetic utility of this compound has also been highlighted in several recent publications. Researchers have demonstrated that rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride can be readily incorporated into larger molecular frameworks through a variety of reactions, including Suzuki-Miyaura cross-coupling, Heck reactions, and Buchwald-Hartwig amination. These transformations have opened up new avenues for the construction of heterocyclic compounds and other complex structures that are relevant to drug discovery. The ability to functionalize this molecule at multiple positions has made it an indispensable tool for synthetic chemists working on complex natural product analogs.

Recent studies have also explored the pharmacological potential of derivatives derived from rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride. For instance, researchers have synthesized analogs of this compound that exhibit inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammation. These studies have not only provided insights into the structure-activity relationships but also highlighted the compound’s potential as a lead molecule for further drug development. The cyclopropane ring’s unique electronic properties have been particularly noted for their ability to modulate binding interactions with biological targets.

The spectroscopic and analytical characterization of rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride has also been extensively studied to ensure its purity and identity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its stereochemistry. These analytical methods are crucial for ensuring that the compound meets the stringent requirements for use in pharmaceutical research and development. The availability of high-quality analytical data has fostered confidence among researchers using this compound in their studies.

In conclusion, rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride (CAS No. 2138239-96-8) is a multifaceted compound with significant applications in synthetic chemistry and drug discovery. Its unique structural features—comprising a chiral cyclopropane ring fused with a phenyl group and a sulfonyl fluoride substituent—make it a versatile intermediate for constructing complex organic molecules. Recent advancements in research highlight its role in asymmetric synthesis, biochemical probes, and pharmacological investigations. As our understanding of medicinal chemistry continues to evolve, compounds like rac-(1R,2S)-2-phenylcyclopropane-1-sulfonyl fluoride will undoubtedly play an increasingly important role in the development of novel therapeutic agents.